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Introduction
UNC0379 is a potent and selective small molecule inhibitor of the lysine methyltransferase

SETD8 (also known as KMT5A or PR-Set7).[1][2][3][4] SETD8 is the sole enzyme responsible

for the monomethylation of histone H4 at lysine 20 (H4K20me1), a critical epigenetic

modification involved in the regulation of diverse cellular processes such as DNA damage

response, cell cycle progression, and gene expression.[5][6] Notably, SETD8 also methylates

non-histone substrates, including the tumor suppressor p53 and proliferating cell nuclear

antigen (PCNA), thereby influencing carcinogenesis and viral replication.[5][6][7] UNC0379
acts as a substrate-competitive inhibitor, binding to the histone H4 peptide binding pocket of

SETD8, and does not compete with the cofactor S-adenosyl-l-methionine (SAM).[2][5][6] Its

selectivity and demonstrated activity in various cancer and fibrosis models make it a valuable

tool for investigating the biological functions of SETD8 and as a potential therapeutic agent.[1]

Mechanism of Action
UNC0379 selectively inhibits the catalytic activity of SETD8. By competing with the histone H4

peptide substrate, UNC0379 prevents the transfer of a methyl group from SAM to lysine 20 of
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histone H4.[2][5] This leads to a dose-dependent reduction in the levels of H4K20me1 in cells.

[1] The inhibition of SETD8 by UNC0379 has been shown to induce apoptosis and suppress

tumor growth in high-grade serous ovarian cancer (HGSOC) by activating p53 signaling.[1]

Furthermore, UNC0379 can induce myofibroblast de-differentiation, suggesting its therapeutic

potential in fibrotic diseases.[1]

Data Presentation
In Vitro Efficacy of UNC0379
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Assay Type
Target/Cell
Line

IC50 / KD Notes Reference

Enzymatic

Assays

HTRF Assay
Recombinant

SETD8
~1.2 nM

Inhibition of H4

(1-21 aa) peptide

methylation.

[1]

Microfluidic

Capillary

Electrophoresis

Cell-free SETD8 7.3 µM

Inhibition of

methylation of

TW21 peptide.

[2]

Radioactive

Methyl Transfer

Assay

Recombinant

SETD8
7.3 µM [8]

Biophysical

Assays

Isothermal

Titration

Calorimetry (ITC)

Recombinant

SETD8

18.3 ± 3.2 µM

(KD)
[3][5]

Surface Plasmon

Resonance

(SPR)

Recombinant

SETD8

36.0 ± 2.3 µM

(KD)

Fast on and off

rates observed.
[5]

Fluorescence

Polarization (FP)

Recombinant

SETD8
37.7 ± 7.2 µM

Measures

displacement of

FITC-labeled H4

peptide.

[5]

Cell-Based

Assays

Cell Proliferation

(MTT Assay)
HeLa ~5.6 µM

72-hour

treatment.
[1]

Cell Proliferation

(MTT Assay)
A549 ~6.2 µM

72-hour

treatment.
[1]
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Cell Viability

(CellTiter-Glo)
OVCAR3 ~2.8 µM

72-hour

treatment.
[1]

Cell Viability

(CellTiter-Glo)
SKOV3 ~3.5 µM

72-hour

treatment.
[1]

Cell Viability
HGSOC cell

lines
0.39 to 3.20 µM 9-day treatment. [3][9]

Signaling Pathway
The diagram below illustrates the signaling pathway affected by UNC0379 through the

inhibition of SETD8.
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Caption: UNC0379 inhibits SETD8, affecting downstream pathways.

Experimental Protocols
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SETD8 Enzymatic Inhibition Assay (Microfluidic
Capillary Electrophoresis)
This protocol is adapted from a method to determine the in vitro potency of UNC0379 against

SETD8.[2]

Materials:

Recombinant SETD8 enzyme

TW21 peptide substrate

S-adenosyl-l-methionine (SAM)

UNC0379

100% DMSO

Assay Buffer: 20 mM Tris (pH 8.0), 25 mM NaCl, 2 mM DTT, and 0.05% Tween-20

Endo-LysC protease solution

384-well polypropylene plates

Microfluidic capillary electrophoresis reader (e.g., Caliper Life Sciences EZ reader II)

Procedure:

Prepare a 10 mM stock solution of UNC0379 in 100% DMSO.

Perform a 3-fold serial dilution of the UNC0379 stock solution in DMSO across a 10-point

concentration range (e.g., from 3 mM to 0.15 µM).

Dilute the compound series 10-fold in 1x assay buffer.

Transfer 2.5 µL of the diluted compound to a 384-well assay plate.
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Prepare an enzyme/peptide mix of 50 nM SETD8 and 2 µM TW21 peptide in 1x assay buffer.

Add 20 µL of this mix to each well containing the compound.

Incubate the plate for 10 minutes at room temperature.

Initiate the methylation reaction by adding 2.5 µL of 150 µM SAM in 1x assay buffer. For

100% inhibition controls, add 1x assay buffer without SAM.

Allow the reaction to proceed for 120 minutes at room temperature.

Terminate the reaction by adding 35 µL of 0.08 ng/µL Endo-LysC protease solution.

Incubate for an additional 60 minutes at room temperature.

Read the plate on a microfluidic capillary electrophoresis reader to measure the extent of

peptide methylation.

Calculate IC50 values from the dose-response curve.

Cell Viability Assay (MTT Assay)
This protocol is designed to assess the effect of UNC0379 on the proliferation of cancer cell

lines.[1][7]

Materials:

HeLa or A549 cells

Complete growth medium (e.g., DMEM with 10% FBS)

UNC0379

DMSO

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., 50% DMF, 30% SDS in water)
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Microplate reader

Procedure:

Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere for 24 hours.

Prepare serial dilutions of UNC0379 in complete growth medium (e.g., 0.1 to 10 µM). The

final DMSO concentration should be consistent across all wells and typically below 0.1%.

Replace the medium in the wells with the medium containing the different concentrations of

UNC0379. Include a vehicle control (DMSO only).

Incubate the cells for 72 hours at 37°C in a humidified incubator with 5% CO2.

Add 5 µL of MTT solution (5 µg/mL) to each well and incubate for 4 hours at 37°C.

Add 100 µL of solubilization buffer to each well and incubate for 4 hours at 37°C to dissolve

the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Normalize the results to the vehicle control and calculate the IC50 values.

Western Blot for H4K20me1 Inhibition
This protocol allows for the cellular target engagement of UNC0379 by measuring the levels of

H4K20 monomethylation.[1][9]

Materials:

HeLa or other suitable cells

6-well cell culture plates

UNC0379

DMSO

RIPA buffer with protease and phosphatase inhibitors
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BCA protein assay kit

SDS-PAGE gels

PVDF membrane

Primary antibodies: anti-H4K20me1, anti-total Histone H4 (as a loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Seed 2 x 10⁵ cells per well in a 6-well plate and allow them to adhere for 24 hours.

Treat the cells with various concentrations of UNC0379 (e.g., 0.1 to 10 µM) or DMSO

(vehicle control) for 24 hours.

Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary anti-H4K20me1 antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an anti-total Histone H4 antibody to confirm equal

loading.
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Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating UNC0379 in vitro.
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Caption: A general workflow for the in vitro characterization of UNC0379.

Logical Relationships of UNC0379's Effects
This diagram illustrates the cause-and-effect relationships of UNC0379's action in a cellular

context.
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Click to download full resolution via product page

Caption: Logical flow of UNC0379's molecular and cellular effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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